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Compound of Interest

Compound Name: (3-Bromothiophen-2-YL)methanol

Cat. No.: B151471

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and hazard information for
(3-bromothiophen-2-yl)methanol (CAS No. 70260-17-2). It is intended for use by qualified
professionals in research and development. Specific quantitative toxicological data, such as
LD50 and LC50 values, and detailed experimental protocols for this compound are not readily
available in the public domain. The information presented herein is based on the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals and data from closely
related compounds. All users should conduct their own risk assessments and consult a
comprehensive Safety Data Sheet (SDS) from their supplier before handling this chemical.

Chemical Identification and Physical Properties

(3-bromothiophen-2-yl)methanol is a substituted thiophene derivative. Thiophene and its
derivatives are important heterocyclic compounds widely used as building blocks in the
synthesis of pharmaceuticals and other specialty chemicals. Understanding the fundamental
properties of this compound is the first step in ensuring its safe handling.
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Property Value Source

Molecular Formula C5H5Bros PubChem
Molecular Weight 193.06 g/mol PubChem
CAS Number 70260-17-2 PubChem

(3-bromo-2-thienyl)methanol,
Synonyms 3-Bromo-2- PubChem
(hydroxymethyl)thiophene

Not explicitly available, likely a

Appearance solid or liquid )
Boiling Point Not explicitly available -
Melting Point Not explicitly available -
Solubility Not explicitly available -

Hazard Identification and Classification

Based on available GHS data, (3-bromothiophen-2-yl)methanol is classified as a hazardous
substance. The primary hazards are related to its acute toxicity upon ingestion and inhalation,
as well as its potential to cause skin and eye irritation.

GHS Classification

Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Inhaled Category 4
Skin Irritation Category 2
Eye Irritation Category 2A

GHS Label Elements
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Element Information
Pictograms
Signal Word Warning

H302: Harmful if swallowed. H332: Harmful if
Hazard Statements inhaled. H315: Causes skin irritation. H319:

Causes serious eye irritation.

Prevention: P261: Avoid breathing

dust/fume/gas/mist/vapours/spray. P264: Wash
Precautionary Statements skin thoroughly after handling. P270: Do not eat,

drink or smoke when using this product. P271:

Use only outdoors or in a well-ventilated area. <

 To cite this document: BenchChem. [(3-bromothiophen-2-yl)methanol: A Technical Guide to
Safety and Hazards]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151471#3-bromothiophen-2-yl-methanol-safety-and-
hazards-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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